N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide

• IUPAC Name: N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide
• InChI: InChI=1S/C15H28N2O2/c1-3-16-14(18)11-17(2)12-15(8-6-9-15)13-7-4-5-10-19-13/h13H,3-12H2,1-2H3,(H,16,18)
• InChI Key: WGHLIBIWBXPAGJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN(C)CC1(CCC1)C2CCCCO2
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide is a complex organic compound with a unique structure that includes an oxane ring, a cyclobutyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide typically involves multiple steps, starting from readily available starting materials One common approach is to first synthesize the oxane ring and the cyclobutyl group separately, followed by their coupling through a series of reactions

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, advanced purification techniques, and continuous flow processes to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in biochemical studies to investigate its interactions with biological molecules.

Industry: Utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other acetamide derivatives with different substituents on the oxane and cyclobutyl rings. Examples include:

• N-methyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide
• N-ethyl-2-[ethyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide

Uniqueness

What sets N-ethyl-2-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]acetamide apart is its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for research and industrial applications.